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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analytical characterization of 2,2'-Dinitrobibenzyl, a key intermediate in pharmaceutical

synthesis. The information is intended for researchers, scientists, and professionals in drug

development and organic synthesis.

Physicochemical Properties
2,2'-Dinitrobibenzyl is a yellow crystalline solid at room temperature.[1] It is sparingly soluble

in water but shows solubility in organic solvents such as ethanol and acetone.[1] Key

physicochemical data are summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₁₂N₂O₄ [1][2]

Molecular Weight 272.26 g/mol [2]

CAS Number 16968-19-7 [1]

Melting Point 121-122 °C [3][4]

Boiling Point (Predicted) 391.6 ± 22.0 °C at 760 mmHg [2][3]

Density (Experimental) 1.452 g/cm³ [5]

Appearance

Light yellow powder/White to

Orange to Green powder to

crystal

[1][6]

Spectroscopic Data
The structural identity of 2,2'-Dinitrobibenzyl is well-characterized by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus Solvent
Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Assignment

¹H CDCl₃ 7.96 dd 8.2, 1.2 H-3

7.54 pseudo t H-5

7.42 dd 7.7, 1.3 H-6

7.38 pseudo t H-4

3.25 s CH₂

¹³C CDCl₃ 149.37

136.01

133.30

132.49

127.56

124.84

34.44

Source:[4]

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum of 2,2'-Dinitrobibenzyl shows characteristic

fragmentation patterns.
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m/z Relative Intensity (%) Assignment

273 1 [M+H]⁺

255 8

237 9

178 21

136 100

120 70

92 85

Source:[4]

Infrared (IR) Spectroscopy
Key IR absorption bands are observed at: 2962, 2854, 2343, 1608, 1576, 1509, 1443, 1344,

1310, 1262, 1201, 1164, 1126, 1073, 1041, 959, 859, 787, 749, 704, 666, 567, 531, 421 cm⁻¹.

[4]

X-ray Crystallography
Single-crystal X-ray diffraction analysis has provided detailed insights into the three-

dimensional structure of 2,2'-Dinitrobibenzyl.

Parameter Value

Crystal System Monoclinic

Space Group P2/c

Unit Cell Dimensions
a = 7.5678 (8) Åb = 14.4964 (16) Åc = 5.9874

(5) Åβ = 108.607 (6)°

Volume 622.52 (11) Å³

Z 2
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Source:[5]

In the solid state, the molecule possesses an inversion center at the midpoint of the ethylene

bridge.[5] The nitro group is inclined at an angle of 33.2° to the plane of the phenyl ring.[5]

Synthesis and Reactivity
2,2'-Dinitrobibenzyl is primarily synthesized via the oxidative coupling of 2-nitrotoluene. It

serves as a crucial intermediate in the synthesis of the antiepileptic drug Carbamazepine.[2][7]

o-Nitrotoluene 2,2'-DinitrobibenzylOxidative Coupling 2,2'-DiaminobibenzylReduction IminostilbeneCyclization CarbamazepineCarbamoylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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